Cas no 24070-16-4 (2-(Trityl-amino)ethanol)

2-(Trityl-amino)ethanol Properties

Names and Identifiers

• Ethanol, 2-[(triphenylmethyl)amino]-
• 2-(tritylamino)ethanol
• N-Tritylethanolamine
• 2-(Trityl-amino)-ethanol
• 2-[(triphenylmethyl)amino]ethan-1-ol
• BAS 01099314
• N-trityl-2-aminoethanol
• 2-(N-tritylamino)ethanol
• N-(triphenylmethyl)ethanolamine
• 2-(triphenylmethylamino)ethanol
• GHSBJDZSBNDAGL-UHFFFAOYSA-N
• AM804994
• ST45024422
• MFCD00399829
• AKOS000520327
• SCHEMBL147990
• AC-33893
• CS-M3582
• -2(Trityl-Amino)-Ethanol
• SR-01000317550-1
• DB-116530
• N-tritylethanolamine
• DTXSID70389551
• ZAA07016
• AS-39441
• SY124544
• SR-01000317550
• 24070-16-4
• Ethanol, 2-(tritylamino)- (8CI); 2-(Triphenylmethylamino)ethanol; 2-Tritylaminoethanol; N-(Triphenylmethyl)ethanolamine; N-Trityl-2-aminoethanol
• +Expand

• MDL： MFCD00399829
• InChIKey： GHSBJDZSBNDAGL-UHFFFAOYSA-N
• Inchi： 1S/C21H21NO/c23-17-16-22-21(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,22-23H,16-17H2
• SMILES： O([H])C([H])([H])C([H])([H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 303.16243
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 303.162
• Heavy Atom Count: 23
• Complexity: 279
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 32.299

Experimental Properties

• PSA: 32.26